2,3,4,5-Tetrahydrobenzo[b]oxepin-5-ol

• IUPAC Name: 2,3,4,5-tetrahydro-1-benzoxepin-5-ol
• InChI: InChI=1S/C10H12O2/c11-9-5-3-7-12-10-6-2-1-4-8(9)10/h1-2,4,6,9,11H,3,5,7H2
• InChI Key: OJZWTYXMABCBFG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2OC1)O
• Molecular Formula: C10H12O2
• DSSTOX Substance ID: DTXSID60311280
• Molecular Weight: 164.20 g/mol
• CAS No.: 20426-87-3

Description

2,3,4,5-Tetrahydrobenzo[b]oxepin-5-ol is a chemical compound that belongs to the class of benzoxepines Benzoxepines are heterocyclic compounds containing a benzene ring fused to an oxepine ring

Scientific Research Applications

2,3,4,5-Tetrahydrobenzo[b]oxepin-5-ol has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules and materials.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, such as in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Safety and Hazards

The safety and hazards of “2,3,4,5-Tetrahydrobenzo[b]oxepin-5-ol” are not well-documented. It is classified as a combustible solid.

Mechanism of Action

Biochemical Pathways

Given the lack of information on its targets and mode of action, it is difficult to predict which pathways might be impacted .

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) properties of 2,3,4,5-Tetrahydrobenzo[b]oxepin-5-ol are currently unknown. These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

Without knowledge of its specific targets and mode of action, it is challenging to predict the potential effects of this compound .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound like this compound. Factors such as temperature, pH, and the presence of other molecules can impact how the compound interacts with its targets and exerts its effects .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,3,4,5-Tetrahydrobenzo[b]oxepin-5-ol typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the use of a cyclization reaction of a suitable precursor, such as a hydroxy-substituted benzene derivative, with an appropriate reagent to form the oxepine ring.

For example, a precursor like 2-hydroxybenzaldehyde can undergo a cyclization reaction with an appropriate reagent under acidic or basic conditions to form the desired benzoxepine structure. The reaction conditions, such as temperature, solvent, and catalyst, can vary depending on the specific synthetic route chosen.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This can include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures to produce the compound on a commercial scale.

Chemical Reactions Analysis

Types of Reactions

2,3,4,5-Tetrahydrobenzo[b]oxepin-5-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The compound can be reduced to form different reduced derivatives.

Substitution: The aromatic ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Reagents like halogens, alkylating agents, or nitrating agents can be employed under appropriate conditions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of reduced derivatives with altered functional groups.

Substitution: Formation of substituted benzoxepine derivatives with various functional groups.

Comparison with Similar Compounds

Similar Compounds

• 4-Amino-3,4-dihydrobenzo[b]oxepin-5(2H)-one hydrochloride
• 4-Amino-7-methyl-2,3,4,5-tetrahydrobenzo[b]oxepin-5-ol hydrochloride
• 4-Amino-7-bromo-3,4-dihydrobenzo[b]oxepin-5(2H)-one hydrochloride

Uniqueness

2,3,4,5-Tetrahydrobenzo[b]oxepin-5-ol is unique due to its specific structural features, such as the presence of a hydroxyl group and the tetrahydrobenzo[b]oxepine ring system

Synthesis routes and methods

Procedure details

121.9 g (0.752 mole) of 2,3-dihydro-1-benzoxepin-5(4H)-one are dissolved in 1,400 ml of methanol and, while stirring vigorously, 18.5 g (0.489 mole) of sodium borohydride are introduced in portions so that the temperature remains below 20° C. The mixture is subsequently stirred for 2 hours, most of the solvent is distilled off in vacuo, and the residue is taken up in ethyl acetate. The organic phase is washed with water, 1N potassium bisulfate solution, water and saturated sodium chloride solution and dried over sodium sulfate. The mixture is filtered, and the solvent is evaporated off in vacuo. The oil crystallizes after some time.